Cas no 2320582-21-4 (N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}cyclopropanesulfonamide)

• Product Name: N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}cyclopropanesulfonamide
• CAS No: 2320582-21-4
• MF: C₁₀H₁₉NO₄S₂
• MW: 281.392160654068
• CID: 6143852
• PubChem ID: 132451554
• Update Time: 2025-06-14

N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}cyclopropanesulfonamide
• N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}cyclopropanesulfonamide
• AKOS040704994
• N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)cyclopropanesulfonamide
• 2320582-21-4
• F6571-3424
• N-[[3-(2-hydroxyethoxy)thiolan-3-yl]methyl]cyclopropanesulfonamide

• Inchi： 1S/C10H19NO4S2/c12-4-5-15-10(3-6-16-8-10)7-11-17(13,14)9-1-2-9/h9,11-12H,1-8H2
• InChI Key： RQUKUJCUTMAJKE-UHFFFAOYSA-N
• SMILES： S(C1CC1)(NCC1(CSCC1)OCCO)(=O)=O

Computed Properties

• Exact Mass: 281.07555043g/mol
• Monoisotopic Mass: 281.07555043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 109Ų

Additional information on N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}cyclopropanesulfonamide

Comprehensive Analysis of N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}cyclopropanesulfonamide (CAS No. 2320582-21-4)

The compound N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}cyclopropanesulfonamide (CAS No. 2320582-21-4) is a structurally unique sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a thiolane ring, a hydroxyethoxy side chain, and a cyclopropanesulfonamide moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in drug discovery and material science. N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}cyclopropanesulfonamide stands out due to its balanced hydrophilicity and lipophilicity, which are critical for optimizing drug bioavailability. This property aligns with the growing trend of designing small-molecule therapeutics with improved pharmacokinetic profiles. Additionally, the presence of the hydroxyethoxy group enhances its solubility, addressing a common challenge in formulation development.

The synthesis of CAS No. 2320582-21-4 involves multi-step organic reactions, including the functionalization of the thiolan-3-ylmethyl core and the introduction of the cyclopropanesulfonamide group. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods are essential for ensuring reproducibility, a key concern for researchers and manufacturers alike. The compound's stability under various conditions is also a topic of interest, particularly for applications requiring long-term storage.

From a therapeutic perspective, N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}cyclopropanesulfonamide has shown promise in preliminary studies targeting inflammatory pathways. Its mechanism of action is hypothesized to involve modulation of sulfotransferase enzymes, which play a role in metabolic regulation. This aligns with current industry focus on precision medicine and personalized therapeutics, where compounds with specific enzymatic interactions are highly valued. Furthermore, its potential as a covalent inhibitor is being explored, leveraging the reactivity of its sulfonamide group.

Beyond pharmaceuticals, CAS No. 2320582-21-4 is being investigated for its utility in material science. Its unique structure allows for incorporation into polymers and coatings, where it may impart desirable properties such as enhanced durability or biocompatibility. This dual applicability in life sciences and industrial applications makes it a compound of broad interest. Researchers are also examining its environmental impact, ensuring compliance with green chemistry principles, a priority for modern chemical development.

In conclusion, N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}cyclopropanesulfonamide (CAS No. 2320582-21-4) represents a compelling example of innovation in chemical design. Its multifaceted applications, from drug discovery to advanced materials, underscore its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.